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For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to

Material Stability and Performance Over Time

The selection of elastomeric materials for applications requiring long-term stability and

performance is a critical consideration in scientific research and pharmaceutical development.

Butyl rubber (IIR) and neoprene (CR), two commonly employed synthetic rubbers, exhibit

distinct aging characteristics that can significantly impact their suitability for various

applications. This guide provides an objective, data-driven comparison of the long-term aging

effects on these materials, supported by experimental data and detailed methodologies.

Executive Summary
Both butyl rubber and neoprene are valued for their unique properties. Butyl rubber is
renowned for its exceptional impermeability to gases and moisture and its excellent resistance

to ozone and weathering. Neoprene is prized for its balanced combination of high strength, oil

resistance, and resistance to environmental degradation. However, their performance under

prolonged exposure to heat, chemicals, and ozone varies, influencing their long-term durability

and reliability. This guide delves into these differences to inform material selection for critical

applications.
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The following tables summarize the changes in key physical properties of butyl rubber and

neoprene after undergoing accelerated heat aging as per the ASTM D573 standard. This

standardized test provides insights into the materials' long-term thermal stability.

Table 1: Change in Physical Properties after Heat Aging (ASTM D573, 70 hours at 100°C)

Property
Butyl Rubber (Typical
Values)

Neoprene (Typical Values)

Hardness Change (Shore A) ± 5 points +5 to +15 points[1]

Tensile Strength Change (%) -10% to -25% -15% to -30%[1][2]

Elongation at Break Change

(%)
-15% to -30% -40% to -50%[1][2]

Table 2: General Comparison of Aging Resistance

Property Butyl Rubber Neoprene

Heat Aging Resistance Excellent[3] Good to Excellent[2]

Ozone Resistance Excellent[3] Good[4]

Weathering Resistance Excellent[3] Good[2]

Oil Resistance Poor Good

Experimental Protocols
To ensure the reproducibility and validity of the aging data, standardized experimental protocols

are followed. Below are detailed methodologies for three key aging tests.

ASTM D573: Standard Test Method for Rubber—
Deterioration in an Air Oven
This test is designed to evaluate the thermal stability of rubber in a controlled laboratory

setting.[5][6]
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Specimen Preparation: Dumbbell-shaped test specimens are die-cut from rubber sheets.

Their initial tensile strength, elongation at break, and hardness are measured according to

ASTM D412 and ASTM D2240, respectively.[7]

Aging Procedure: The specimens are suspended in a calibrated, circulating air oven,

ensuring they do not touch each other.[5] The standard test conditions are typically 70 hours

at 100°C, though other time and temperature combinations can be used depending on the

material and application.[8]

Post-Aging Analysis: After the specified duration, the specimens are removed from the oven

and allowed to cool to room temperature for 16 to 96 hours.[5] The final tensile strength,

elongation at break, and hardness are then measured.

Calculation of Property Changes: The percentage change in each property is calculated

using the formula: P = [(A - O) / O] * 100, where P is the percentage change, A is the value

after aging, and O is the original value.[5]

Pre-Aging Aging Process Post-Aging

Specimen Preparation
(Dumbbell Shape)

Initial Property Measurement
(Tensile, Elongation, Hardness)

Heat Aging in Air Oven
(e.g., 70h @ 100°C)

Cooling to
Room Temperature

Final Property Measurement
(Tensile, Elongation, Hardness)

Calculate Percentage Change
in Properties

Click to download full resolution via product page

ASTM D573 Experimental Workflow

ASTM D471: Standard Test Method for Rubber Property
—Effect of Liquids
This method assesses the resistance of rubber to swelling and degradation when immersed in

various liquids.

Specimen Preparation: Standard-sized rectangular or dumbbell-shaped specimens are

prepared. Their initial mass, volume, and physical properties are recorded.
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Fluid Immersion: The specimens are fully immersed in the test fluid in a closed container.

The temperature and duration of immersion are specified based on the application (e.g., 70

hours at 100°C in a specific oil).

Post-Immersion Analysis: After the immersion period, the specimens are removed, blotted

dry, and their final mass and volume are measured. Changes in tensile strength, elongation,

and hardness are also determined after the specimens have been lightly wiped and dried.

Evaluation: The percentage change in mass, volume, and other physical properties are

calculated to determine the fluid's effect on the rubber.

Pre-Immersion Immersion Process Post-Immersion
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ASTM D471 Experimental Workflow

ASTM D1149: Standard Test Method for Rubber
Deterioration—Surface Ozone Cracking in a Chamber
This test evaluates the resistance of rubber to cracking when exposed to a controlled ozone

atmosphere.

Specimen Preparation: Rectangular or bent loop specimens are prepared and placed under

a specified static tensile strain.

Ozone Exposure: The strained specimens are placed in a controlled ozone test chamber.

The ozone concentration (e.g., 50 pphm), temperature (e.g., 40°C), and humidity are

maintained at constant levels.

Observation: The specimens are periodically inspected for the appearance of cracks on their

surface. The time to the first appearance of cracks and the severity of cracking are recorded.
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Evaluation: The resistance to ozone is evaluated based on the time taken for cracks to

appear and the extent of cracking after a specified exposure period.

Pre-Exposure Ozone Exposure Observation & Evaluation
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ASTM D1149 Experimental Workflow

Discussion of Aging Effects
Butyl Rubber: The highly saturated polymer backbone of butyl rubber provides it with

excellent resistance to attack by ozone and UV radiation, contributing to its superior weathering

performance.[3] During thermal aging, butyl rubber exhibits good stability, with relatively

moderate changes in hardness and tensile strength. However, its elongation at break can

decrease more significantly, indicating a loss of flexibility. Its primary degradation mechanism in

the presence of heat is often chain scission, which can lead to softening, although cross-linking

can also occur.

Neoprene: Neoprene's chemical structure, containing chlorine atoms, imparts good resistance

to heat, ozone, and weathering.[4] However, compared to butyl rubber, it is generally more

susceptible to ozone cracking under strain. Thermal aging of neoprene typically results in an

increase in hardness and a reduction in both tensile strength and elongation at break.[1][2] The

degradation process in neoprene often involves both chain scission and cross-linking, with the

latter frequently dominating, leading to embrittlement over time.

Conclusion
The choice between butyl rubber and neoprene for applications requiring long-term stability

depends on the specific environmental and operational stresses the material will encounter.

Butyl rubber is the superior choice for applications demanding exceptional resistance to

weathering, ozone, and gas permeation. Its stability in outdoor environments and in the
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presence of ozone makes it ideal for long-term sealing applications where exposure to the

elements is a primary concern.

Neoprene offers a more robust profile for applications where a combination of moderate oil

resistance, good physical strength, and good aging properties are required. While its ozone

resistance is not as high as that of butyl rubber, it provides a well-balanced set of properties

for a wide range of industrial and mechanical applications.

For critical applications, it is imperative for researchers and professionals to evaluate material

performance under conditions that closely simulate the intended service environment. The

experimental data and protocols presented in this guide serve as a foundational resource for

making informed material selection decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218949?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

